Cas no 1505692-77-2 (1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1505692-77-2
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6178149
• PubChem ID: 83722510
• Update Time: 2025-05-24

1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one
• 1505692-77-2
• EN300-1897573

• Inchi： 1S/C9H9BrFNO/c1-12-5-9(13)6-2-7(10)4-8(11)3-6/h2-4,12H,5H2,1H3
• InChI Key： NAENVVKPNAYYKW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CNC)=O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one

1-(3-Bromo-5-Fluorophenyl)-2-(Methylamino)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 1505692-77-2, commonly referred to as 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromo-fluorophenyl moiety with a methylamino group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The bromo-fluorophenyl group is known for its ability to enhance the pharmacokinetic properties of compounds, such as improving solubility and bioavailability. Additionally, the methylamino group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

One of the most notable advancements in the synthesis of 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one involves the use of microwave-assisted reactions and catalytic processes. These methods have significantly reduced reaction times and improved yields, making the compound more accessible for large-scale production. Researchers have also explored the use of this compound as a precursor for more complex molecules, leveraging its structural flexibility to create novel scaffolds for drug candidates.

In terms of applications, this compound has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings. The bromo-fluorophenyl moiety provides excellent thermal stability and UV resistance, while the methylamino group enhances adhesion properties. These characteristics make it an ideal candidate for use in high-performance materials used in aerospace and electronics industries.

From an environmental perspective, recent studies have focused on the biodegradation and eco-toxicity of 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one. While initial findings suggest that it is not inherently hazardous to aquatic life at low concentrations, further research is required to fully understand its long-term impact on ecosystems. This underscores the importance of sustainable practices in its production and disposal.

Looking ahead, ongoing research is exploring the potential of this compound in nanotechnology applications. Its ability to form self-assembled monolayers and its compatibility with various functionalization techniques make it a valuable tool in the development of nanoscale devices. Additionally, its role as a chiral auxiliary in asymmetric synthesis continues to be a focal point for chemists seeking to develop enantioselective reactions.

In conclusion, 1-(3-bromo-5-fluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1505692-77-2) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with advancements in synthetic methods and application-specific research, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow significantly.